N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenylsulfanylpropanamide;hydrochloride
• InChI: InChI=1S/C21H25N3OS2.ClH/c1-16-9-10-18-19(15-16)27-21(22-18)24(13-12-23(2)3)20(25)11-14-26-17-7-5-4-6-8-17;/h4-10,15H,11-14H2,1-3H3;1H
• InChI Key: WVYJGNVFKALPGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)CCSC3=CC=CC=C3.Cl
• Molecular Formula: C21H26ClN3OS2
• Molecular Weight: 436.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3OS2 and its molecular weight is 436.03. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Diversity

N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride is involved in chemical synthesis processes aimed at generating structurally diverse libraries. For instance, the utilization of ketonic Mannich bases derived from acetylthiophene in alkylation and ring closure reactions enables the creation of various compounds, including dithiocarbamates, thioethers, and a range of NH-azoles. Such chemical versatility highlights its potential in synthesizing a wide array of structurally unique molecules for further pharmacological exploration (Roman, 2013).

Potential Anticancer Applications

Research into derivatives of benzothiazole, including those structurally related to this compound, has demonstrated promising anticancer activity. Novel synthetic approaches have led to compounds that exhibit moderate cytotoxicity against various cancer cell lines, signifying potential therapeutic applications in cancer treatment (Mabkhot et al., 2019). This area of research is crucial for developing new anticancer agents and understanding the molecular basis of their activity.

Antitumor Evaluation

The synthesis of novel benzothiazole derivatives with different substituents and their subsequent evaluation for antitumor activity provides valuable insights into the relationship between chemical structure and biological activity. These studies are essential for identifying potent compounds that could lead to the development of new therapeutic agents for treating various forms of cancer (Racané et al., 2006).

Pharmacological Activities

The broad spectrum of pharmacological activities exhibited by benzothiazole derivatives, including those related to this compound, underscores their potential in drug discovery. From antimicrobial to anti-inflammatory properties, the exploration of these compounds can lead to the identification of new drugs with diverse therapeutic applications (Kendre et al., 2015).

Corrosion Inhibition

Additionally, benzothiazole derivatives have been investigated for their corrosion inhibition properties, demonstrating their versatility beyond pharmaceutical applications. This research provides insights into the development of more effective corrosion inhibitors, which are crucial for protecting metals in various industrial applications (Hu et al., 2016).